Cas no 2757083-29-5 ((3aS,8aR)-2-(5-Bromopyridin-2-yl)-3a,8a-dihydro-8H-indeno[1,2-d]oxazole)

• Product Name: (3aS,8aR)-2-(5-Bromopyridin-2-yl)-3a,8a-dihydro-8H-indeno[1,2-d]oxazole
• CAS No: 2757083-29-5
• MF: C₁₅H₁₁BrN₂O
• MW: 315.164642572403
• CID: 5086425
• PubChem ID: 162393979
• Update Time: 2025-06-11

(3aS,8aR)-2-(5-Bromopyridin-2-yl)-3a,8a-dihydro-8H-indeno[1,2-d]oxazole Chemical and Physical Properties

Names and Identifiers

• (3aR,8bS)-2-(5-bromopyridin-2-yl)-4,8b-dihydro-3aH-indeno[1,2-d][1,3]oxazole
• F75474
• 2-[(3aS,8aR)-3aH,8H,8aH-indeno[1,2-d][1,3]oxazol-2-yl]-5-bromopyridine
• BS-47832
• 2757083-29-5
• (3aS,8aR)-2-(5-Bromopyridin-2-yl)-3a,8a-dihydro-8H-indeno[1,2-d]oxazole

• Inchi： 1S/C15H11BrN2O/c16-10-5-6-12(17-8-10)15-18-14-11-4-2-1-3-9(11)7-13(14)19-15/h1-6,8,13-14H,7H2/t13-,14+/m1/s1
• InChI Key： FSQRABKCFHVOFA-KGLIPLIRSA-N
• SMILES： O1[C@]2([H])CC3=C([C@]2([H])N=C1C1=NC=C(Br)C=C1)C=CC=C3

Computed Properties

• Exact Mass: 314.00548g/mol
• Monoisotopic Mass: 314.00548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 34.5Ų

Additional information on (3aS,8aR)-2-(5-Bromopyridin-2-yl)-3a,8a-dihydro-8H-indeno[1,2-d]oxazole

Introduction to (3aS,8aR)-2-(5-Bromopyridin-2-yl)-3a,8a-dihydro-8H-indeno[1,2-d]oxazole (CAS No. 2757083-29-5)

(3aS,8aR)-2-(5-Bromopyridin-2-yl)-3a,8a-dihydro-8H-indeno[1,2-d]oxazole (CAS No. 2757083-29-5) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of indeno[1,2-d]oxazoles, which are known for their diverse biological activities and potential therapeutic applications. The presence of the 5-bromopyridin-2-yl substituent imparts unique chemical and biological properties to this molecule, making it a subject of extensive study in both academic and industrial settings.

The chemical structure of (3aS,8aR)-2-(5-Bromopyridin-2-yl)-3a,8a-dihydro-8H-indeno[1,2-d]oxazole is characterized by a fused ring system that includes an indene core and an oxazole ring. The 5-bromopyridin-2-yl group is attached to the indene moiety through a carbon-carbon bond, which significantly influences the compound's reactivity and stability. The chiral centers at positions 3a and 8a contribute to the compound's stereochemistry, which can have profound effects on its biological activity.

In recent years, the development of new synthetic methods for the preparation of (3aS,8aR)-2-(5-Bromopyridin-2-yl)-3a,8a-dihydro-8H-indeno[1,2-d]oxazole has been a focus of research. One notable approach involves the use of palladium-catalyzed cross-coupling reactions to introduce the 5-bromopyridin-2-yl substituent onto the indene framework. This method offers high yields and excellent stereoselectivity, making it a preferred choice for large-scale synthesis in pharmaceutical settings.

The biological activity of (3aS,8aR)-2-(5-Bromopyridin-2-yl)-3a,8a-dihydro-8H-indeno[1,2-d]oxazole has been extensively studied in various in vitro and in vivo models. Research has shown that this compound exhibits potent anti-inflammatory properties by inhibiting key enzymes involved in the inflammatory response pathway. Additionally, it has demonstrated significant antiproliferative effects against several cancer cell lines, suggesting its potential as a novel anticancer agent.

In the context of drug discovery and development, (3aS,8aR)-2-(5-Bromopyridin-2-yl)-3a,8a-dihydro-8H-indeno[1,2-d]oxazole has been evaluated for its pharmacokinetic properties. Studies have revealed that it possesses favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its potential therapeutic applications. The compound's ability to cross the blood-brain barrier (BBB) has also been investigated, highlighting its potential for treating neurological disorders.

The safety profile of (3aS,8aR)-2-(5-Bromopyridin-2-yl)-3a,8a-dihydro-8H-indeno[1,2-d]oxazole is another critical aspect of its evaluation. Preclinical studies have shown that it exhibits low toxicity at therapeutic doses and does not cause significant adverse effects in animal models. These findings support its further development as a potential therapeutic agent.

In conclusion, (3aS,8aR)-2-(5-Bromopyridin-2-yl)-3a,8a-dihydro-8H-indeno[1,2-d]oxazole (CAS No. 2757083-29-5) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences.